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Compound of Interest

Compound Name: 2,3,5-Trimethylphenol-D11

Cat. No.: B1477892

An In-Depth Technical Guide to 2,3,5-Trimethylphenol-D11

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,3,5-Trimethylphenol-D11. It is intended for researchers, scientists, and
professionals in drug development who are working with or have an interest in this isotopically
labeled compound. This document includes a summary of its physicochemical properties,
detailed experimental protocols, and visualizations of relevant chemical syntheses.

Core Physical and Chemical Properties

2,3,5-Trimethylphenol-D11 is the deuterated analog of 2,3,5-trimethylphenol. The following
table summarizes the key physical and chemical properties for both the deuterated and the
non-deuterated (parent) compound.
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Property

2,3,5-Trimethylphenol-D11

2,3,5-Trimethylphenol
(Parent Compound)

Molecular Formula

CoD11HO[1]

CoH120[2][3][4][5]

Molecular Weight

147.2588 g/mol [1]

136.19 g/mol [2][3][4]

Accurate Mass

147.1579 Da[1]

136.088821 Da|2]

CAS Number 362049-46-5[1] 697-82-5[1][2][3][41[5][6][7][8]
White to light yellow solid[9],
Appearance . _
White to off-white powder[8]
_ _ 92-95 °C[2][8], 93-94 °C[7], 95-
Melting Point
96 °C[5]
N _ 230-231 °C[7][8], 231.1+9.0
Boiling Point
°C[2], 233 °CI[5]
Soluble in alcohol[7]. Water
solubility: 762 mg/L at 25 °C[7].
Solubility Slightly soluble in water.
Soluble in DMSO at 50
mg/mL[10].
Density 1.0+0.1 g/cm3[2]
Flash Point 103.6+8.4 °C[2]
pKa (Strongest Acidic) 10.57
LogP 2.86[2], 2.73

Vapor Pressure

0.0+0.5 mmHg at 25°C[2]

Experimental Protocols
Synthesis of 2,3,5-Trimethylphenol

A common method for the synthesis of 2,3,5-trimethylphenol involves the rearrangement of
2,3,6-trimethylphenol.[11]
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Materials:

e 2,3,6-trimethylphenol (raw material)[11]

e Aluminum trihalide (e.g., aluminum chloride, aluminum bromide)[11]

» Organic solvent (optional, e.g., n-hexane, n-heptane, octane, cyclohexane, benzene,
toluene, xylene)[11]

Procedure:

The rearrangement reaction is carried out with 2,3,6-trimethylphenol as the starting material.
[11]

e The reaction is conducted under the action of an aluminum trihalide catalyst.[11] The molar
ratio of aluminum trihalide to 2,3,6-trimethylphenol can range from 1:1 to 3:1.[11]

e The reaction can be performed without a solvent or in the presence of an organic solvent.
[11] The amount of solvent used is typically 1 to 10 times the mass of the 2,3,6-
trimethylphenol.[11]

e The reaction temperature is maintained between 90 °C and 170 °C.[11]

e The product, 2,3,5-trimethylphenol, is obtained after the rearrangement reaction.[11]

Purification by Crystallization

Purification of 2,3,5-trimethylphenol can be achieved through crystallization.[8][12]
Materials:
e Crude 2,3,5-trimethylphenol

e Solvent (e.g., water, petroleum ether, or a low molecular weight alcohol like isopropyl
alcohol)[8][12]

Procedure:
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Dissolve the crude 2,3,5-trimethylphenol in a suitable solvent, such as water or petroleum
ether.[8]

Allow the solution to cool, which will induce the crystallization of the purified phenol.

Separate the crystals from the mother liquor, for instance, by filtration.[12]

For higher purity, the recrystallization process can be repeated multiple times.[12]

Applications and Chemical Reactions

2,3,5-Trimethylphenol is a valuable intermediate in organic synthesis.[9] It is notably used in
the production of intermediates for the synthesis of Vitamin E (alpha-tocopherol) and tretinoin.
[8][12]

Etherification of 2,3,5-Trimethylphenol

An example of its chemical reactivity is the etherification reaction to produce a methylated
derivative.[9]

Experimental Workflow for Etherification
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Reaction Setup

Dry 17 mL stainless steel
high-pressure microreactor

harge reactor

Add 3 mmol of Mn2(C0O)10,
2,3,5-Trimethylphenol,
and 300 mmol of dimethyl carbonate

Reaction

Seal reactor

'

Heat to 180 °C

'

Stir for 1 hour

Product Isolation

Cool to room temperature

'

Filter through alumina 1,2,4-Trimethylbenzene
l (Starting Material)

Distill unreacted Reaction
dimethyl carbonate
l Synthesis Process

Recrystallize from ethanol

l ields

Obtain methylated
target product

2,3,5-Trimethylphenol
(Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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